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Compound of Interest

Compound Name: Acerinol

CAS No.: 19902-53-5

Cat. No.: B605124

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the physicochemical properties

of Acerinol, focusing on its solubility and stability characteristics. The data presented herein is

critical for the formulation development, manufacturing, and regulatory submission of Acerinol-
based drug products. Detailed experimental protocols and visual workflows are provided to

ensure reproducibility and clarity.

Solubility Profile of Acerinol
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability. The following section details the solubility of Acerinol in various

pharmaceutically relevant solvents and across a range of pH values.

Quantitative Solubility Data
The equilibrium solubility of Acerinol was determined at ambient temperature (25°C ± 2°C).

Table 1: Solubility of Acerinol in Various Solvents
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Solvent System Solubility (mg/mL) Classification

Deionized Water 0.015 Practically Insoluble

Phosphate Buffered Saline (pH

7.4)
0.020 Practically Insoluble

0.1 N HCl (pH 1.2) 0.012 Practically Insoluble

0.1 N NaOH (pH 13) 2.5 Slightly Soluble

Ethanol 15.8 Soluble

Propylene Glycol 22.5 Soluble

PEG 400 55.0 Freely Soluble

Dimethyl Sulfoxide (DMSO) > 200 Very Soluble

Experimental Protocol: Shake-Flask Solubility Method
The solubility of Acerinol was determined using the established shake-flask method.

Preparation: An excess amount of Acerinol was added to 5 mL of the selected solvent in a

sealed glass vial.

Equilibration: The vials were agitated in a temperature-controlled shaker bath at 25°C for 48

hours to ensure equilibrium was reached.

Sample Processing: The resulting suspension was filtered through a 0.22 µm PVDF syringe

filter to remove undissolved solids.

Quantification: The concentration of Acerinol in the filtrate was determined by a validated

High-Performance Liquid Chromatography (HPLC) method with UV detection at 280 nm.

Replicates: Each determination was performed in triplicate, and the mean value is reported.

Solubility Testing Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b605124/docs?utm_src=pdf-body#technical-guide-solubility-and-stability-profile-of-acerinol
https://www.benchchem.com/product/b605124/docs?utm_src=pdf-body#technical-guide-solubility-and-stability-profile-of-acerinol
https://www.benchchem.com/product/b605124/docs?utm_src=pdf-body#technical-guide-solubility-and-stability-profile-of-acerinol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Sample Processing

Quantification

Add excess Acerinol
to solvent

Seal vial

Agitate at 25°C
for 48 hours

Filter suspension
(0.22 µm PVDF)

Analyze filtrate
via HPLC-UV

Calculate concentration

 

Sample Preparation

Stress Conditions

Sampling

Analysis

Prepare solid and
solution samples

Expose to Heat, Humidity,
Light, Acid, Base, Oxidizing Agent

Collect samples at
 t=0 and t=7 days

Analyze via stability-indicating
HPLC-PDA method

Quantify remaining Acerinol
and detect degradants

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Factor Receptor

Ras

 Activates

Raf

 Activates

MEK

 Activates

ERK

 Activates

Cell Proliferation
& Survival

 Promotes

Acerinol

 Inhibits

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Solubility and Stability Profile of
Acerinol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605124/docs#technical-guide-solubility-and-stability-
profile-of-acerinol]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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